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Compound of Interest

Compound Name: Cefalonium hydrate

Cat. No.: B12057631 Get Quote

Welcome to the technical support center for Cefalonium hydrate. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on the

solubility challenges that may be encountered during in vitro experiments.

Frequently Asked Questions (FAQs)
1. What is Cefalonium hydrate and what are its basic physicochemical properties?

Cefalonium hydrate is a first-generation cephalosporin antibiotic.[1] It is an off-white to pale

beige solid with the following properties:

Property Value Reference

Molecular Formula C₂₀H₁₈N₄O₅S₂ · xH₂O [2]

Molecular Weight
458.51 g/mol (anhydrous

basis)
[3]

Appearance Off-White to Pale Beige Solid [2]

Melting Point >142°C (decomposition) [2]

Purity ≥98% [4]

UV/Vis. λmax 266 nm [4]

2. What is the expected solubility of Cefalonium hydrate in common laboratory solvents?
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Cefalonium hydrate exhibits poor solubility in aqueous solutions and is practically insoluble in

water.[3] It is, however, soluble in dimethyl sulfoxide (DMSO).

Solvent Solubility Reference

DMSO ~25 mg/mL and 125 mg/mL [4],[5]

1:10 DMSO:PBS (pH 7.2) ~0.09 mg/mL [4]

Water Practically insoluble [3]

3. How should I prepare a stock solution of Cefalonium hydrate?

Due to its poor aqueous solubility, it is recommended to first dissolve Cefalonium hydrate in

DMSO to prepare a stock solution. For maximum solubility in aqueous buffers, this DMSO

stock solution can then be diluted with the aqueous buffer of choice.[4] It is advisable to purge

the solvent with an inert gas before preparing the stock solution.[4]

4. How stable are Cefalonium hydrate solutions?

Aqueous Solutions: It is not recommended to store aqueous solutions of Cefalonium
hydrate for more than one day.[4]

DMSO Stock Solutions: When stored in DMSO, stock solutions are stable for up to 6 months

at -80°C and for 1 month at -20°C.[5]

Water/Acetonitrile Stock Solutions: A stock solution of Cefalonium hydrate in a 75%

water/25% acetonitrile mixture is reported to be stable for 1 month at +4°C.[6]

To avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot stock

solutions into smaller volumes for storage.

Troubleshooting Guides
Issue 1: Cefalonium hydrate is not dissolving in my
aqueous buffer.
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Possible Cause: Cefalonium hydrate has limited solubility in aqueous buffers.[4] Direct

dissolution in aqueous media is often challenging.

Solution:

Workflow for Dissolving Cefalonium Hydrate:

Dissolution Workflow

Weigh Cefalonium
hydrate powder

Dissolve in
100% DMSO

Vortex/Sonicate
until clear

Serially dilute into
aqueous buffer

Working solution
ready for use

Click to download full resolution via product page

Workflow for preparing an aqueous solution of Cefalonium hydrate.

Detailed Protocol:

Prepare a high-concentration stock solution of Cefalonium hydrate in 100% DMSO (e.g.,

25 mg/mL).

Ensure the compound is fully dissolved by vortexing or using a sonicator.

Perform serial dilutions of the DMSO stock solution into your target aqueous buffer to

reach the desired final concentration. Note that the final concentration achievable in the

aqueous buffer will be low (e.g., in the range of 0.09 mg/mL in a 1:10 DMSO:PBS

solution).[4]

Issue 2: A precipitate formed in my cell culture medium
after adding Cefalonium hydrate.
Possible Cause: This can be due to several factors, including the low solubility of Cefalonium
hydrate in the complex aqueous environment of cell culture media, interactions with media

components, or issues with the stock solution.

Troubleshooting Steps:
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Troubleshooting Precipitation in Cell Culture

Precipitate observed
in cell culture medium

1. Check Stock Solution:
Is it clear? Was it stored correctly?

Remake stock solution

No

2. Review Dilution:
Was the final DMSO

concentration too high?

Yes

Decrease final DMSO
concentration

Yes

3. Evaluate Media:
Any visible precipitates before adding drug?

Consider temperature and pH.

No

Warm media to 37°C
and check for dissolution

Yes

If problem persists,
contact technical support

No
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Cefalonium Mechanism of Action

Cefalonium
(β-lactam antibiotic)

Penicillin-Binding
Proteins (PBPs)

Binds to
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Bacterial
Cell Wall Synthesis

Blocks final step of

Cell Lysis and Death

Disruption leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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